Cas no 2228422-30-6 (3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine
• CAS No: 2228422-30-6
• MF: C₁₀H₁₃F₂NS
• MW: 217.278728246689
• CID: 6100200
• PubChem ID: 165852698
• Update Time: 2025-06-13

3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine
• EN300-1970833
• 3,3-difluoro-2-[2-(methylsulfanyl)phenyl]propan-1-amine
• 2228422-30-6

• Inchi： 1S/C10H13F2NS/c1-14-9-5-3-2-4-7(9)8(6-13)10(11)12/h2-5,8,10H,6,13H2,1H3
• InChI Key： UMEUJICSMLCQJZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C(F)F)CN

Computed Properties

• Exact Mass: 217.07367692g/mol
• Monoisotopic Mass: 217.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine

Introduction to 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine (CAS No. 2228422-30-6)

3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228422-30-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include fluoro and sulfanyl substituents, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine consists of a phenyl ring substituted with both fluoro and methylsulfanyl groups, connected to a propylamine moiety. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity to biological targets. Similarly, the methylsulfanyl group introduces a polar nature to the molecule, which can enhance its solubility and interaction with biological systems.

In recent years, there has been a surge in research focused on the development of novel pharmaceutical agents that incorporate fluorinated aromatic rings. These compounds have shown great potential in various therapeutic areas, including oncology, anti-inflammatory diseases, and infectious disorders. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, making them valuable tools in rational drug design. For instance, fluorine atoms can increase the metabolic stability of drugs by resisting oxidative degradation and can also improve the binding affinity to enzymes and receptors by modulating hydrophobicity.

The methylsulfanyl group in 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine contributes to the molecule's overall physicochemical properties. Sulfanyl groups are known to enhance solubility in water-based environments while maintaining adequate lipophilicity for membrane penetration. This balance is crucial for achieving optimal pharmacokinetic profiles, ensuring that the drug reaches its target site effectively and remains there long enough to exert its therapeutic effect.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse molecules in addressing complex diseases. 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. The combination of fluoro and sulfanyl substituents may lead to novel mechanisms of action or improved efficacy compared to existing treatments. This compound has not yet been widely studied in clinical settings, but preliminary in vitro studies suggest that it may exhibit promising biological activity.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The presence of fluorine atoms can enhance binding interactions with kinase active sites due to their ability to form strong hydrogen bonds and pi-stacking interactions. Additionally, the methylsulfanyl group may help stabilize the conformation of the inhibitor molecule, improving its binding affinity.

Another potential application for 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine is in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and receptors. The unique structural features of this compound may allow it to modulate these pathways by interacting with specific targets. For example, it could inhibit the activity of inflammatory cytokines or block the binding of pro-inflammatory mediators to their receptors.

The synthesis of 3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine presents several challenges due to its complex structure. The introduction of fluorine atoms requires specialized synthetic techniques to ensure high yield and purity. Additionally, the presence of both fluoro and sulfanyl groups necessitates careful control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis.

In conclusion,3,3-difluoro-2-2-(methylsulfanyl)phenylpropan-1-amine (CAS No. 2228422-30-6) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features make it a promising candidate for various therapeutic applications, particularly in oncology and anti-inflammatory treatments. As our understanding of molecular interactions continues to evolve,this compound could play a significant role in shaping the future of drug discovery.